Cas no 4468-52-4 (2-Propanone-1-d (9CI))

• Product Name: 2-Propanone-1-d (9CI)
• CAS No: 4468-52-4
• MF: C₃H₆O
• MW: 59.0853028297424
• CID: 332521
• PubChem ID: 6912034
• Update Time: 2025-04-19

2-Propanone-1-d (9CI) Chemical and Physical Properties

Names and Identifiers

• 2-Propanone-1-d (9CI)
• 1-deuteriopropan-2-one
• ACETONE
• deuteroacetone
• 4468-52-4
• (1-~2~H_1_)Propan-2-one
• Acetone-d
• 2-Propanone-1-d
• DTXSID40963266

• Inchi： 1S/C3H6O/c1-3(2)4/h1-2H3/i1D
• InChI Key： CSCPPACGZOOCGX-MICDWDOJSA-N
• SMILES： O=C(C)C[2H]

Computed Properties

• Exact Mass: 59.048141557g/mol
• Monoisotopic Mass: 59.048141557g/mol
• Isotope Atom Count: 1
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 4
• Rotatable Bond Count: 0
• Complexity: 26.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• pka: 19.3(at 25℃)
• Relative Polarity: 0.355